Cas no 1536270-48-0 (4-Isoxazolecarboxylic acid, 3-nitro-)
4-Isoxazolecarboxylic acid, 3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 4-Isoxazolecarboxylic acid, 3-nitro-
-
- Inchi: 1S/C4H2N2O5/c7-4(8)2-1-11-5-3(2)6(9)10/h1H,(H,7,8)
- InChI Key: PRJQUUWKWUCBRP-UHFFFAOYSA-N
- SMILES: O1C=C(C(O)=O)C([N+]([O-])=O)=N1
4-Isoxazolecarboxylic acid, 3-nitro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-270096-1.0g |
3-nitro-1,2-oxazole-4-carboxylic acid |
1536270-48-0 | 1.0g |
$1166.0 | 2023-03-01 | ||
| Enamine | EN300-270096-2.5g |
3-nitro-1,2-oxazole-4-carboxylic acid |
1536270-48-0 | 2.5g |
$2418.0 | 2023-03-01 | ||
| Enamine | EN300-270096-5.0g |
3-nitro-1,2-oxazole-4-carboxylic acid |
1536270-48-0 | 5.0g |
$3062.0 | 2023-03-01 | ||
| Enamine | EN300-270096-10.0g |
3-nitro-1,2-oxazole-4-carboxylic acid |
1536270-48-0 | 10.0g |
$3849.0 | 2023-03-01 |
4-Isoxazolecarboxylic acid, 3-nitro- Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Danlei Xiang Nanoscale, 2021,13, 5497-5506
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
Additional information on 4-Isoxazolecarboxylic acid, 3-nitro-
Recent Advances in the Study of 4-Isoxazolecarboxylic Acid, 3-nitro- (CAS: 1536270-48-0) in Chemical Biology and Pharmaceutical Research
The compound 4-Isoxazolecarboxylic acid, 3-nitro- (CAS: 1536270-48-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.
Recent studies have highlighted the role of 4-Isoxazolecarboxylic acid, 3-nitro- as a versatile building block in medicinal chemistry. Its isoxazole core, coupled with the nitro group, offers a promising scaffold for the design of novel bioactive molecules. Researchers have explored its utility in the synthesis of heterocyclic compounds, which are often key components in drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders.
One of the most notable advancements in this area is the successful incorporation of 4-Isoxazolecarboxylic acid, 3-nitro- into the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases. The nitro-isoxazole moiety has been shown to enhance the binding affinity and selectivity of kinase inhibitors, making it a valuable tool in the design of next-generation therapeutics.
In addition to its applications in kinase inhibition, recent research has also investigated the antimicrobial properties of 4-Isoxazolecarboxylic acid, 3-nitro-. Preliminary studies suggest that derivatives of this compound exhibit potent activity against a range of bacterial and fungal pathogens. This finding opens up new avenues for the development of antimicrobial agents, particularly in the face of rising antibiotic resistance.
The synthesis of 4-Isoxazolecarboxylic acid, 3-nitro- has also seen significant improvements in recent years. Novel synthetic routes have been developed to enhance yield and purity, making the compound more accessible for research and industrial applications. These advancements are expected to accelerate the pace of discovery and development of new drugs incorporating this moiety.
Despite these promising developments, challenges remain in the full characterization and optimization of 4-Isoxazolecarboxylic acid, 3-nitro- and its derivatives. Further studies are needed to elucidate its pharmacokinetic and pharmacodynamic properties, as well as its potential toxicity profiles. Addressing these gaps will be crucial for translating laboratory findings into clinically viable therapeutics.
In conclusion, 4-Isoxazolecarboxylic acid, 3-nitro- (CAS: 1536270-48-0) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and biological activities make it a valuable asset in the quest for novel therapeutics. Continued research and collaboration across disciplines will be essential to unlocking its full potential and addressing the challenges that lie ahead.
1536270-48-0 (4-Isoxazolecarboxylic acid, 3-nitro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)